3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-(4-ethoxyphenyl)-5-(3-ethyl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H14N4O3/c1-3-11-15-13(20-17-11)14-16-12(18-21-14)9-5-7-10(8-6-9)19-4-2/h5-8H,3-4H2,1-2H3
• InChI Key: DUINLCOMEAOWJX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=NC(=NO2)C3=CC=C(C=C3)OCC
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole (EOBI) is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in various fields. It is a derivative of 1,2,4-oxadiazole, which is a class of compounds known for their diverse biological activities. EOBI has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The exact mechanism of action of 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole is not yet fully understood. However, it has been suggested that 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole exerts its biological activities by interacting with specific targets in cells. For example, 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the activity of enzymes involved in bacterial and fungal cell wall synthesis, leading to cell death.
Biochemical and Physiological Effects:
3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has been found to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including multidrug-resistant strains. 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has also been found to exhibit significant antitumor activity, both in vitro and in vivo. In addition, 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has been found to exhibit excellent fluorescence properties, making it a potential candidate for use in optoelectronic devices.

Advantages and Limitations for Lab Experiments

3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has several advantages for use in lab experiments. It is relatively easy to synthesize, and it exhibits excellent purity and yield. 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole is also stable under a wide range of conditions, making it suitable for use in various assays. However, one limitation of 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole. One direction is to further investigate its potential applications in the field of optoelectronics. Another direction is to study its potential use as a photosensitizer in photodynamic therapy. In addition, further studies are needed to fully understand the mechanism of action of 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole and to identify its specific targets in cells. Finally, the development of more efficient synthesis methods for 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole could lead to its wider use in various fields.

Synthesis Methods

3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has been synthesized using various methods, including the reaction of ethyl 4-(4-nitrophenyl)-1,2,4-oxadiazole-5-carboxylate with sodium ethoxide in ethanol, and the reaction of ethyl 4-(4-nitrophenyl)-1,2,4-oxadiazole-5-carboxylate with hydrazine hydrate in ethanol. The most commonly used method involves the reaction of ethyl 4-(4-nitrophenyl)-1,2,4-oxadiazole-5-carboxylate with ethyl iodide in the presence of potassium carbonate in DMF. This method yields 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole with a high yield and purity.

Scientific Research Applications

3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has been studied extensively for its potential applications in various fields. It has been found to exhibit significant antibacterial, antifungal, antitumor, and antiviral activities. 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has also been found to have potential applications in the field of optoelectronics, as it exhibits excellent fluorescence properties. In addition, 3-(4-Ethoxyphenyl)-3'-ethyl-5,5'-bi-1,2,4-oxadiazole has been studied for its potential use as a photosensitizer in photodynamic therapy.